Cas no 1353984-32-3 (1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid
• CAS No: 1353984-32-3
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• MDL: MFCD21098539
• CID: 2091515
• PubChem ID: 66318321
• Update Time: 2025-06-11

1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid
• DB-322467
• DTXSID701199891
• 3-Piperidinecarboxylic acid, 1-(6-ethoxy-4-pyrimidinyl)-
• AKOS015662816
• 1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylicacid
• 1353984-32-3
• 1-(6-Ethoxy-pyrimidin-4-yl)-piperidine-3-carboxylic acid
• G70653

• MDL： MFCD21098539
• Inchi： 1S/C12H17N3O3/c1-2-18-11-6-10(13-8-14-11)15-5-3-4-9(7-15)12(16)17/h6,8-9H,2-5,7H2,1H3,(H,16,17)
• InChI Key： IVISBZMPQWVVOU-UHFFFAOYSA-N
• SMILES： OC(C1CN(C2C=C(N=CN=2)OCC)CCC1)=O

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid

Professional Introduction to Compound with CAS No. 1353984-32-3 and Product Name: 1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid

1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1353984-32-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural versatility. The molecular structure of this compound features a piperidine ring linked to an ethoxypyrimidine moiety, which creates a framework conducive to interactions with biological targets.

The piperidine core is a common pharmacophore in medicinal chemistry, known for its ability to enhance solubility, metabolic stability, and binding affinity in drug molecules. Its incorporation into 1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid suggests that this compound may exhibit properties favorable for oral administration and prolonged bioavailability. Furthermore, the ethoxypyrimidine substituent introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, making it a valuable scaffold for designing molecules with specific biological functions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid scaffold can interact effectively with various enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. For instance, preliminary computational studies suggest that this compound may bind to targets involved in inflammatory pathways, which are relevant to conditions such as arthritis and autoimmune diseases.

In the context of drug discovery, the synthesis of 1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid has been optimized through multi-step organic reactions, leveraging modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These methods ensure high yield and purity, which are critical for subsequent biological evaluation. The synthetic route also emphasizes green chemistry principles, minimizing waste and utilizing sustainable reagents where possible.

Current research in medicinal chemistry increasingly focuses on the development of small molecules that can modulate protein-protein interactions (PPIs), which are often challenging targets for traditional drug design. The unique structural features of 1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid make it an attractive candidate for this purpose. By fine-tuning the substituents on the piperidine and pyrimidine rings, researchers can generate libraries of derivatives with tailored binding affinities and selectivity profiles.

One particularly exciting area of investigation is the use of 1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid as a starting material for exploring novel antiviral agents. The pyrimidine moiety is known to be present in many nucleoside analogs used in antiviral therapies, such as acyclovir and zanamivir. Therefore, incorporating this moiety into new molecular architectures may lead to compounds with enhanced antiviral activity against emerging viral strains. Additionally, the piperidine ring can be modified to improve pharmacokinetic properties, ensuring that the resulting drugs are both effective and safe.

The potential applications of 1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid extend beyond antiviral therapies. Researchers are also exploring its utility in oncology, where targeted inhibition of specific kinases or growth factor receptors could lead to novel anticancer agents. The ability of this compound to modulate protein-protein interactions suggests that it may interfere with signaling pathways critical for tumor growth and progression.

Furthermore, the versatility of the 1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid scaffold allows for its incorporation into prodrug formulations designed to improve bioavailability or target specific tissues within the body. By leveraging advances in nanotechnology and drug delivery systems, researchers can enhance the therapeutic potential of this compound while minimizing side effects.

In conclusion,1-(6-Ethoxypyrimidin-4-yl)piperidine-3-carboxylic acid (CAS No. 1353984-32) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its development as a therapeutic agent is supported by ongoing studies in computational modeling, synthetic chemistry, and biological evaluation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of innovative treatments.